4-(4-Fluorobenzyl)-3-oxo-3,4-dihydropyrazine-2-carboxylic acid

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-3-oxopyrazine-2-carboxylic acid
• InChI: InChI=1S/C12H9FN2O3/c13-9-3-1-8(2-4-9)7-15-6-5-14-10(11(15)16)12(17)18/h1-6H,7H2,(H,17,18)
• InChI Key: QHQFGXKEAISFAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=CN=C(C2=O)C(=O)O)F
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol

Description

The compound is a derivative of pyrazine carboxylic acid with a fluorobenzyl group attached. Pyrazine is a heterocyclic aromatic organic compound, and carboxylic acids are organic compounds that contain a carboxyl group. The presence of the fluorobenzyl group suggests that the compound may have unique properties compared to other pyrazine derivatives.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through condensation reactions. For instance, fluorobenzyl derivatives can be synthesized through the reaction of the corresponding benzyl chloride with a fluorinating agent.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the fluorobenzyl group could influence the compound’s polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

Research focuses on developing practical synthesis methods for related compounds, highlighting the importance of finding efficient, cost-effective, and environmentally friendly routes for synthesizing complex molecules. For instance, the practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory and analgesic materials, underscores the ongoing efforts to enhance synthesis processes for related compounds (Qiu et al., 2009).

Biological Activity

Carboxylic acids and their derivatives, including those structurally related to the compound of interest, have been extensively studied for their biological activities. For example, levulinic acid and its derivatives have been reviewed for applications in cancer treatment, medical materials, and other medical fields, showcasing the diverse biological and medical applications of carboxylic acids (Zhang et al., 2021).

Optoelectronic Materials

The development of optoelectronic materials often involves the use of heterocyclic compounds, which can include pyrazine derivatives. Research into functionalized quinazolines and pyrimidines for optoelectronic materials suggests the potential for related compounds to contribute to the development of electronic devices, luminescent elements, and photoelectric conversion elements (Lipunova et al., 2018).

Environmental and Analytical Applications

Studies on the degradation, fate, and behavior of pharmaceuticals and personal care products in aquatic environments emphasize the environmental relevance of understanding the properties and impacts of various chemical compounds. Such research could inform the study of related compounds' environmental behavior and treatment options (Haman et al., 2015).

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and effects. For example, if it exhibits promising therapeutic effects, it could be further studied for potential use in medical treatments.